Cas no 1256358-84-5 (4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane structure
1256358-84-5 structure
Product Name:4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
CAS No:1256358-84-5
MF:C14H18BF3O2
MW:286.097734928131
MDL:MFCD17926495
CID:828631
PubChem ID:53216764
Update Time:2025-04-19

4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

    • 4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
    • 4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)-phenyl)-1,3,2-dioxaborolane
    • 3-Methyl-5-trifluoromethylphenylboronic acid pinacol ester
    • X0401
    • 1256358-84-5
    • DB-357203
    • BS-19888
    • HZEQLHMVTFFKNV-UHFFFAOYSA-N
    • 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[3-methyl-5-(trifluoromethyl)phenyl]-
    • DTXSID40681913
    • 3-Methyl-5-trifluoromethylphenylboronic acid, pinacol ester
    • CS-0175811
    • AKOS016004681
    • MFCD17926495
    • EN300-7363532
    • 4,4,5,5-tetramethyl-2-[3-methyl-5-(trifluoromethyl)phenyl]-1,3,2-dioxaborolane
    • MDL： MFCD17926495
    • Inchi： 1S/C14H18BF3O2/c1-9-6-10(14(16,17)18)8-11(7-9)15-19-12(2,3)13(4,5)20-15/h6-8H,1-5H3
    • InChI Key： HZEQLHMVTFFKNV-UHFFFAOYSA-N
    • SMILES： FC(C1=CC(C)=CC(B2OC(C)(C)C(C)(C)O2)=C1)(F)F

Computed Properties

  • Exact Mass: 286.13500
  • Monoisotopic Mass: 286.1351945g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 3.31300

4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019119842-5g
4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
 1256358-84-5 95%
5g
 $446.88 2023-09-03
Fluorochem
228655-1g
4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
 1256358-84-5 95%
1g
 ￡150.00 2022-02-28
Fluorochem
228655-5g
4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)phenyl)-1,3,2-dioxaborolane
 1256358-84-5 95%
5g
 ￡600.00 2022-02-28
Chemenu
CM136678-1g
4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)-phenyl)-1,3,2-dioxaborolane
 1256358-84-5 95%
1g
 $173 2023-02-03
Chemenu
CM136678-5g
4,4,5,5-Tetramethyl-2-(3-methyl-5-(trifluoromethyl)-phenyl)-1,3,2-dioxaborolane
 1256358-84-5 95%
5g
 $522 2023-02-03
abcr
AB310045-1 g
3-Methyl-5-trifluoromethylphenylboronic acid, pinacol ester, 95%; .
 1256358-84-5 95%
1g
 €246.00 2023-04-26
abcr
AB310045-5 g
3-Methyl-5-trifluoromethylphenylboronic acid, pinacol ester, 95%; .
 1256358-84-5 95%
5g
 €858.00 2023-04-26
TRC
M337748-50mg
3-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester
 1256358-84-5
50mg
 $ 50.00 2022-06-03
TRC
M337748-100mg
3-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester
 1256358-84-5
100mg
 $ 65.00 2022-06-03
TRC
M337748-500mg
3-Methyl-5-trifluoromethylphenylboronic Acid Pinacol Ester
 1256358-84-5
500mg
 $ 210.00 2022-06-03

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